Cas no 102369-91-5 (2,4-Dimethyl-5-mercaptoanisol)

• Product Name: 2,4-Dimethyl-5-mercaptoanisol
• CAS No: 102369-91-5
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5004072
• Update Time: 2023-08-25

2,4-Dimethyl-5-mercaptoanisol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-mercaptoanisol
• 2,4-Dimethyl-5-methoxythiophenol

• Inchi： 1S/C9H12OS/c1-6-4-7(2)9(11)5-8(6)10-3/h4-5,11H,1-3H3
• InChI Key： CMWMFEXELGHHQR-UHFFFAOYSA-N
• SMILES： SC1=CC(=C(C)C=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2